Cas no 64395-31-9 (D-Arabinitol,2-(6-amino-9H-purin-9-yl)-1,4-anhydro-2-deoxy-)

• Product Name: D-Arabinitol,2-(6-amino-9H-purin-9-yl)-1,4-anhydro-2-deoxy-
• CAS No: 64395-31-9
• MF: C₁₀H₁₃N₅O₃
• MW: 251.241921186447
• CID: 523163
• PubChem ID: 318206
• Update Time: 2025-04-19

D-Arabinitol,2-(6-amino-9H-purin-9-yl)-1,4-anhydro-2-deoxy- Chemical and Physical Properties

Names and Identifiers

• D-Arabinitol,2-(6-amino-9H-purin-9-yl)-1,4-anhydro-2-deoxy-
• (2R)-2-C-(adenin-9-yl)-1,4-anhydro-2-deoxy-D-arabitol
• (2R)-2-C-(adenine-9-yl)-1,4-anhydro-2-deoxy-D-arabitol
• (2R,3R,4R)-4-(6-aminopurin-9-yl)-2-(hydroxymethyl)oxolan-3-ol
• 2-(6-amino-purin-9-yl)-D-1,2-dideoxy-arabinofuranose
• 2-C-(adenin-9-yl)-1,4-anhydro-2-deoxy-D-arabino-pentitol
• 2'-isodeoxyadenosine
• 4(R)-(6-amino-9H-purin-9-yl)-2(R)-(hydroxymethyl)tetrahydrofuran-3(S)-ol
• AC1L7XL7
• AGN-PC-008UQ6
• NSC253938

• Inchi： 1S/C10H13N5O3/c11-9-7-10(13-3-12-9)15(4-14-7)5-2-18-6(1-16)8(5)17/h3-6,8,16-17H,1-2H2,(H2,11,12,13)
• InChI Key： XLAFLMYNXDUGLH-UHFFFAOYSA-N
• SMILES： O1CC(C(C1CO)O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 251.10183929g/mol
• Monoisotopic Mass: 251.10183929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines